Cas no 2227952-33-0 (tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate)
2227952-33-0 structure
Product Name:tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
CAS No:2227952-33-0
MF:C14H26N2O2
MW:254.368443965912
CID:5813351
PubChem ID:165710938
Update Time:2023-12-28
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
- EN300-1884394
- tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- 2227952-33-0
-
- Inchi: 1S/C14H26N2O2/c1-9(15)5-6-11-10-7-12(11)16(8-10)13(17)18-14(2,3)4/h9-12H,5-8,15H2,1-4H3/t9?,10-,11?,12-/m0/s1
- InChI Key: FZZKBEDOLBPMJY-ADPBJBESSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CCC(C)N)=O
Computed Properties
- Exact Mass: 254.199428076g/mol
- Monoisotopic Mass: 254.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.6Ų
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1884394-1g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 1g |
$2186.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-5g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 5g |
$6339.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-10g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 10g |
$9400.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-0.05g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 0.05g |
$1836.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-0.1g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 0.1g |
$1923.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-0.25g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 0.25g |
$2011.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-0.5g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 0.5g |
$2098.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-1.0g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 1g |
$2186.0 | 2023-06-01 | ||
| Enamine | EN300-1884394-2.5g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 2.5g |
$4286.0 | 2023-09-18 | ||
| Enamine | EN300-1884394-5.0g |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2227952-33-0 | 5g |
$6339.0 | 2023-06-01 |
tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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